Cas no 71657-88-0 ((4R)-4-phenylpyrrolidin-2-one)

(4R)-4-Phenylpyrrolidin-2-one is a chiral lactam derivative featuring a phenyl substituent at the 4-position of the pyrrolidin-2-one ring. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals. The compound’s rigid pyrrolidinone scaffold offers structural versatility, enabling its use in the development of bioactive molecules, including enzyme inhibitors and receptor modulators. High enantiomeric purity ensures consistent performance in chiral applications, while its stability under standard conditions facilitates handling and storage. This compound is particularly useful in medicinal chemistry for constructing complex heterocycles or as a precursor for optically active amines and amino acids.
(4R)-4-phenylpyrrolidin-2-one structure
(4R)-4-phenylpyrrolidin-2-one structure
Product Name:(4R)-4-phenylpyrrolidin-2-one
CAS No:71657-88-0
MF:C10H11NO
MW:161.200442552567
MDL:MFCD16556263
CID:2183753
PubChem ID:641621
Update Time:2025-08-02

(4R)-4-phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • (R)-4-phenylpyrrolidin-2-one
    • (4R)-4-phenylpyrrolidin-2-one
    • CS-0455184
    • 71657-88-0
    • DTXSID00348939
    • MFCD16556263
    • SCHEMBL3150368
    • 4(R)-phenyl-2-pyrrolidinone
    • HOJZEMQCQRPLQQ-VIFPVBQESA-N
    • 816-433-0
    • MDL: MFCD16556263
    • Inchi: 1S/C10H11NO/c12-10-6-9(7-11-10)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,11,12)/t9-/m0/s1
    • InChI Key: HOJZEMQCQRPLQQ-VIFPVBQESA-N
    • SMILES: O=C1C[C@H](C2C=CC=CC=2)CN1

Computed Properties

  • Exact Mass: 161.084063974g/mol
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.108±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 112 ºC
  • Solubility: Slightly soluble (1.8 g/l) (25 º C),

(4R)-4-phenylpyrrolidin-2-one Pricemore >>

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